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Compound of Interest

Compound Name: 1-Ethyl-3-iodobenzene

Cat. No.: B3049051

An In-depth Technical Guide on the Physical Constants of 1-Ethyl-3-iodobenzene

For professionals in research, scientific, and drug development fields, a precise understanding
of the physical properties of chemical compounds is paramount. This guide provides a detailed
overview of the boiling point and density of 1-Ethyl-3-iodobenzene, including experimental
protocols for their determination.

Quantitative Data Summary

The physical constants of 1-Ethyl-3-iodobenzene are summarized in the table below. These
values are critical for a variety of applications, from reaction setup to computational modeling.

Physical Constant Value Conditions
Boiling Point 51-52 °C at 0.05 Torr[1]
Density 1.607 £ 0.06 g/cm3 Predicted

Experimental Protocols

Accurate determination of physical constants is fundamental to chemical research. The
following sections detail the standard methodologies for measuring the boiling point and
density of a liquid organic compound such as 1-Ethyl-3-iodobenzene.
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Boiling Point Determination (Micro-method)

Objective: To determine the temperature at which the vapor pressure of the liquid equals the

applied pressure. Given the small quantity of substance often available in research settings, a

micro-method is appropriate.

Apparatus:

Thiele tube or similar oil bath apparatus

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Sample of 1-Ethyl-3-iodobenzene

Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

A small amount of 1-Ethyl-3-iodobenzene is placed into the small test tube.

The capillary tube, with its open end downwards, is placed into the test tube containing the
sample.

The test tube assembly is attached to the thermometer and immersed in the Thiele tube
containing a high-boiling point oil (e.g., mineral oil or silicone oil). The sample should be level
with the thermometer bulb.

The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will emerge
from the open end of the capillary tube.

Heating is continued until a steady stream of bubbles is observed.

The heat source is then removed, and the oil bath is allowed to cool slowly.
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e The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube. This indicates that the vapor pressure of the sample is
equal to the atmospheric pressure.

» For boiling points measured at reduced pressure, the entire apparatus is connected to a
vacuum system, and the pressure is recorded along with the temperature.

Density Determination (Pycnometer Method)

Objective: To determine the mass per unit volume of the liquid. The pycnometer method is a
highly accurate technique for determining the density of liquids.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance (accurate to £0.0001 g)

Constant temperature water bath

Sample of 1-Ethyl-3-iodobenzene

Distilled water (for calibration)

Acetone (for cleaning and drying)
Procedure:

e The pycnometer is thoroughly cleaned with a suitable solvent (e.g., acetone), dried, and
weighed empty on the analytical balance.

e The pycnometer is then filled with distilled water and placed in the constant temperature
water bath until it reaches thermal equilibrium (e.g., at 20 °C).

e The water level is adjusted to the mark on the capillary, ensuring no air bubbles are present.
The outside of the pycnometer is carefully dried, and it is weighed again.
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The pycnometer is emptied, dried, and then filled with 1-Ethyl-3-iodobenzene.

The same procedure of thermal equilibration in the water bath is followed.

The pycnometer filled with the sample is weighed.

The density of the sample is calculated using the following formula:

Density of Sample = (Mass of Sample / Mass of Water) * Density of Water at the
experimental temperature

Where:
o Mass of Sample = (Mass of pycnometer + sample) - (Mass of empty pycnhometer)
o Mass of Water = (Mass of pycnometer + water) - (Mass of empty pycnometer)

Workflow Visualization

The logical flow for the determination and presentation of the physical constants of 1-Ethyl-3-
iodobenzene is depicted in the following diagram.
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Workflow for Physical Constant Determination
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Workflow for Physical Constant Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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iodobenzene-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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